Cas no 1596926-46-3 (1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid)

• Product Name: 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid
• CAS No: 1596926-46-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5989859
• PubChem ID: 136854288
• Update Time: 2025-06-13

1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-767066
• 1-(6-OXO-1H-PYRIMIDIN-4-YL)PIPERIDINE-4-CARBOXYLIC ACID
• 1-(6-oxo-1,6-dihydropyrimidin-4-yl)piperidine-4-carboxylic acid
• 1596926-46-3
• 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid

• Inchi： 1S/C10H13N3O3/c14-9-5-8(11-6-12-9)13-3-1-7(2-4-13)10(15)16/h5-7H,1-4H2,(H,15,16)(H,11,12,14)
• InChI Key： UXBQIJNWMJIUCA-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=CC(NC=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid (CAS No. 1596926-46-3)

1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid (CAS No. 1596926-46-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by a pyrimidine core linked to a piperidine-4-carboxylic acid moiety, is a subject of interest for its role in drug discovery and development. Researchers are particularly intrigued by its potential as a building block for small molecule inhibitors and enzyme modulators, which are critical in addressing diseases like cancer, inflammation, and metabolic disorders.

The molecular structure of 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid combines a pyrimidinone ring with a piperidine carboxylic acid group, offering versatile reactivity for synthetic modifications. This adaptability makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its utility in the design of kinase inhibitors, a class of compounds that have revolutionized targeted cancer therapies. Given the growing demand for precision medicine, this compound aligns with current trends in personalized therapeutics and structure-based drug design.

In the context of bioavailability and drug delivery, the carboxylic acid functional group in 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid enhances its solubility, a property highly sought after in modern pharmacology. This feature is particularly relevant as the pharmaceutical industry shifts toward oral drug formulations with improved absorption rates. Additionally, the compound's potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels has sparked investigations into its use for neurological and cardiovascular applications.

The synthesis of 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have also influenced its production, with researchers exploring catalyst-free and solvent-free methodologies to reduce environmental impact. This aligns with the broader industry focus on sustainable synthesis and green pharmaceuticals, topics frequently searched by professionals in the field.

From a commercial perspective, 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid is available through specialized chemical suppliers, often listed under its CAS No. 1596926-46-3. Its pricing and availability are influenced by factors such as purity grade (e.g., analytical standard, pharmaceutical intermediate) and scale of production. As the demand for high-purity intermediates grows, this compound is poised to play a pivotal role in the supply chain for innovative drug candidates.

In summary, 1-(6-Oxo-1H-pyrimidin-4-YL)piperidine-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery, biochemical research, and material science. Its relevance to contemporary topics like targeted therapy and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities in advancing healthcare solutions.